Cas no 39887-47-3 (2,4-dichloro-N-(propan-2-yl)benzamide)
39887-47-3 structure
Product Name:2,4-dichloro-N-(propan-2-yl)benzamide
CAS No:39887-47-3
MF:C10H11Cl2NO
MW:232.106440782547
CID:925023
PubChem ID:346755
Update Time:2025-04-19
2,4-dichloro-N-(propan-2-yl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- 2,4-dichloro-N-(propan-2-yl)benzamide
- 2,4-dichloro-N-propan-2-ylbenzamide
- 2,4-Dichloro-N-isopropylbenzamide
- benzamide, 2,4-dichloro-N-(1-methylethyl)-
- HMS1674H20
- SMR000281476
- NSC 405062
- NSC-405062
- AKOS000670567
- SCHEMBL13754447
- ST024289
- SR-01000358546
- SR-01000358546-1
- HMS2653E15
- CHEMBL1727828
- STK087078
- 39887-47-3
- MLS000711709
- DTXSID30323890
- NSC405062
-
- Inchi: 1S/C10H11Cl2NO/c1-6(2)13-10(14)8-4-3-7(11)5-9(8)12/h3-6H,1-2H3,(H,13,14)
- InChI Key: OLOVOOIDPRZXNV-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C(NC(C)C)=O)Cl
Computed Properties
- Exact Mass: 231.02193
- Monoisotopic Mass: 231.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- Density: 1.24
- Boiling Point: 323.6°C at 760 mmHg
- Flash Point: 149.5°C
- Refractive Index: 1.542
- PSA: 29.1
2,4-dichloro-N-(propan-2-yl)benzamide Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Chunwei Yu,Li Jian,Yuxiang Ji RSC Adv., 2018,8, 31106-31112
-
Yunxia Yuan,Shufang Wu,Fan Shu,Zhihong Liu Chem. Commun., 2014,50, 1095-1097
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